Cas no 1823915-15-6 (2(1H)-Pyridinone, 3,4-dihydro-1-(4-hydroxyphenyl)-5-methyl-)

• Product Name: 2(1H)-Pyridinone, 3,4-dihydro-1-(4-hydroxyphenyl)-5-methyl-
• CAS No: 1823915-15-6
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 6788709
• Update Time: 2025-10-28

2(1H)-Pyridinone, 3,4-dihydro-1-(4-hydroxyphenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 3,4-dihydro-1-(4-hydroxyphenyl)-5-methyl-

• Inchi： 1S/C12H13NO2/c1-9-2-7-12(15)13(8-9)10-3-5-11(14)6-4-10/h3-6,8,14H,2,7H2,1H3
• InChI Key： ZMYIFBGKUPJNHB-UHFFFAOYSA-N
• SMILES： O=C1CCC(=CN1C1C=CC(=CC=1)O)C

Experimental Properties

• Density: 1.210±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 401.8±45.0 °C(predicted)
• pka: 10.18±0.30(predicted)

Additional information on 2(1H)-Pyridinone, 3,4-dihydro-1-(4-hydroxyphenyl)-5-methyl-

Introduction to 2(1H)-Pyridinone, 3,4-dihydro-1-(4-hydroxyphenyl)-5-methyl- (CAS No. 1823915-15-6)

2(1H)-Pyridinone, 3,4-dihydro-1-(4-hydroxyphenyl)-5-methyl-, identified by its Chemical Abstracts Service (CAS) number 1823915-15-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring a pyridinone core with substituents that include a hydroxyl group and a methyl group, has garnered attention due to its structural complexity and potential biological activities. The presence of both 3,4-dihydro and 1-(4-hydroxyphenyl) functionalities suggests a rich interplay of electronic and steric effects, making it a versatile scaffold for medicinal chemistry applications.

The compound's structure is characterized by a six-membered aromatic ring system with nitrogen at the 1-position, contributing to its basicity and potential interaction with biological targets. The 5-methyl substituent at the pyridinone ring enhances its lipophilicity, which is often a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, the 4-hydroxyphenyl moiety introduces both hydrophilic and aromatic characteristics, allowing for π-stacking interactions and hydrogen bonding capabilities. These features collectively make 2(1H)-Pyridinone, 3,4-dihydro-1-(4-hydroxyphenyl)-5-methyl- a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic purposes. Pyridinone derivatives have been extensively studied due to their broad spectrum of biological activities. For instance, derivatives of this class have shown promise in inhibiting various enzymes and receptors involved in inflammatory pathways. The structural motif of 2(1H)-Pyridinone, 3,4-dihydro-1-(4-hydroxyphenyl)-5-methyl- aligns well with these trends, as it combines elements known to modulate biological processes effectively.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The pyridinone core can serve as a foundation for further functionalization, allowing chemists to explore diverse chemical spaces. This adaptability is particularly valuable in medicinal chemistry pipelines where rapid iteration and optimization are essential. Researchers have leveraged similar scaffolds to develop drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases.

Recent advancements in computational chemistry have further accelerated the exploration of such compounds. Molecular modeling techniques enable researchers to predict the binding modes of 2(1H)-Pyridinone, 3,4-dihydro-1-(4-hydroxyphenyl)-5-methyl- with biological targets with high precision. These insights are crucial for designing molecules with enhanced potency and selectivity. For example, virtual screening has identified several analogs of this compound that exhibit improved affinity for specific enzymes or receptors.

The synthetic pathways to 2(1H)-Pyridinone, 3,4-dihydro-1-(4-hydroxyphenyl)-5-methyl- also warrant discussion. The synthesis typically involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high yields and purity. Key steps often include condensation reactions to form the pyridinone ring followed by functional group modifications to introduce the hydroxyl and methyl groups at appropriate positions. Advances in catalytic methods have made these processes more efficient and environmentally friendly.

The pharmacological profile of 2(1H)-Pyridinone, 3,4-dihydro-1-(4-hydroxyphenyl)-5-methyl- is another area of active investigation. Preclinical studies have begun to unravel its potential therapeutic applications. Initial findings suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways such as NF-κB and MAPK cascades. The hydroxyl group at the phenyl ring appears to be particularly important for these interactions.

Moreover, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system (CNS) disorders. The balance between lipophilicity and polarizability inherent in its structure facilitates efficient penetration into neural tissues. This characteristic has been observed in other pyridinone derivatives that have shown efficacy against neurodegenerative diseases.

In conclusion,2(1H)-Pyridinone, 3,4-dihydro-1-(4-hydroxyphenyl)-5-methyl- (CAS No. 1823915-15-6) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases. As our understanding of molecular interactions continues to evolve through interdisciplinary approaches combining organic chemistry、computational biology、and pharmacology,this compound is poised to play a crucial role in future drug development efforts.